2-(3-Bromopropyl)-1,3-dioxane

• Molecular Formula: C7H13BrO2
• Molecular Weight: 209.08 g/mol
• IUPAC Name: 2-(3-bromopropyl)-1,3-dioxane
• InChI: InChI=1S/C7H13BrO2/c8-4-1-3-7-9-5-2-6-10-7/h7H,1-6H2
• InChI Key: UEWHUAOGMPCPHE-UHFFFAOYSA-N
• Canonical SMILES: C1COC(OC1)CCCBr

Description

2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane (CAS 108808-09-9) is a six-membered 1,3-dioxane ring substituted with a 3-bromopropyl group at the 2-position and two methyl groups at the 5-positions. Its molecular formula is C₉H₁₇BrO₂, with a molecular weight of 237.13 g/mol . The InChI key (XRPHKETWWXGCAT-UHFFFAOYSA-N) confirms its stereochemical uniqueness, and the structure features a bromine atom on the propyl side chain, making it a reactive intermediate in organic synthesis. This compound is primarily used in the preparation of dithiane derivatives and ketones under acidic conditions .

Comparison with Similar Compounds

Structural Analogues in the 1,3-Dioxane and 1,3-Dioxolane Families

The following table summarizes key structural and physicochemical differences between 2-(3-bromopropyl)-5,5-dimethyl-1,3-dioxane and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Ring Size	Key Substituents	Primary Applications
2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane	108808-09-9	C₉H₁₇BrO₂	237.13	6-membered	5,5-dimethyl, 3-bromopropyl	Synthesis of dithianes and ketones
2-(3-Bromopropyl)-1,3-dioxolane	62563-07-9	C₆H₁₁BrO₂	195.06	5-membered	3-bromopropyl	Industrial and research intermediates
2-(2-Bromopropyl)-1,3-dioxolane	106334-26-3	C₆H₁₁BrO₂	195.05	5-membered	2-bromopropyl	High-yield alkylation reactions
5,5-Bis(bromomethyl)-2-(3′-nitrophenyl)-1,3-dioxane	N/A	C₁₂H₁₃Br₂NO₄	409.05	6-membered	Nitrophenyl, bis(bromomethyl)	Thioacetate and dithiole synthesis
2-(2-Bromoethyl)-1,3-dioxane	N/A	C₄H₈BrO₂	181.01	6-membered	2-bromoethyl	Marketed for electronics applications

Conformational and Stability Differences

• Ring Size Effects:
  1,3-Dioxanes (6-membered) exhibit chair conformations with lower ring strain than 1,3-dioxolanes (5-membered). This stability allows the target compound to resist ring-opening under mild conditions compared to dioxolane analogs .

• Substituent Impact: Methyl groups at the 5-positions in the target compound increase steric bulk, reducing axial substituent interactions and stabilizing the equatorial conformation. In contrast, 1,3-oxathiane derivatives (mixed O/S heterocycles) show higher A-values for methyl groups, indicating stronger conformational preferences .